Cas no 1805446-61-0 (5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid
• CAS No: 1805446-61-0
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4864998
• Update Time: 2025-06-23

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-2-1-3(12(15)16)5(6(9)10)11-4(2)7(13)14/h1,6H,(H,13,14)
• InChI Key： JYOMRIRRPYLSNB-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C(C(F)F)C(=C1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic Acid (CAS No. 1805446-61-0): An Overview of Its Properties, Synthesis, and Applications

5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1805446-61-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid is composed of a pyridine ring substituted with a bromo group at the 5-position, a difluoromethyl group at the 2-position, a nitro group at the 3-position, and a carboxylic acid group at the 6-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for scientific investigation.

Recent studies have highlighted the importance of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid in various biochemical processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This property makes it a promising candidate for the development of anti-inflammatory drugs.

The synthesis of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid involves several well-defined steps. One common approach is to start with a suitable pyridine derivative and introduce the bromo, difluoromethyl, nitro, and carboxylic acid groups through sequential reactions. The bromination step can be achieved using bromine or N-bromosuccinimide (NBS), while the difluoromethylation can be accomplished using difluoroacetic acid or related reagents. The nitration step typically involves the use of nitric acid or other nitration agents, and the carboxylation can be achieved through various methods, including carboxylic acid formation from a corresponding nitrile or ester.

In terms of its biological activity, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid has been shown to exhibit selective inhibition of certain protein kinases, which are key regulators of cellular signaling pathways. This selective inhibition can have significant implications for treating diseases characterized by aberrant kinase activity, such as cancer and autoimmune disorders. Additionally, studies have demonstrated that this compound can modulate gene expression by interacting with specific transcription factors, further expanding its potential therapeutic applications.

The physicochemical properties of 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid are also noteworthy. It is a solid at room temperature with a melting point ranging from 180 to 185°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various experimental settings, including cell culture studies and animal models.

In conclusion, 5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid (CAS No. 1805446-61-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and functional groups confer distinct chemical and biological properties that make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the scientific community.